Cas no 100808-97-7 (Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-)
100808-97-7 structure
Product Name:Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-
CAS No:100808-97-7
MF:C12H16N4O
MW:232.281641960144
CID:186910
PubChem ID:3063427
Update Time:2025-04-19
Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-
- 1-[2-(dimethylamino)ethyl]-3-methylpyrido[3,4-b]pyrazin-2-one
- DTXSID80143525
- 100808-97-7
- SCHEMBL18691756
- 1-(2-(Dimethylamino)ethyl)-3-methylpyrido(3,4-b)pyrazin-2(1H)-one
- Pyrido(3,4-b)pyrazin-2(1H)-one, 1-(2-(dimethylamino)ethyl)-3-methyl-
-
- Inchi: 1S/C12H16N4O/c1-9-12(17)16(7-6-15(2)3)11-4-5-13-8-10(11)14-9/h4-5,8H,6-7H2,1-3H3
- InChI Key: FRVOKQAUZQYODR-UHFFFAOYSA-N
- SMILES: O=C1C(C)=NC2C=NC=CC=2N1CCN(C)C
Computed Properties
- Exact Mass: 232.13258
- Monoisotopic Mass: 232.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 48.8Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 381.2°C at 760 mmHg
- Flash Point: 184.4°C
- Refractive Index: 1.605
- PSA: 48.8
- LogP: 0.66150
Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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